2-chloro-N-(2,3-dimethylphenyl)-4-nitrobenzamide

• IUPAC Name: 2-chloro-N-(2,3-dimethylphenyl)-4-nitrobenzamide
• InChI: InChI=1S/C15H13ClN2O3/c1-9-4-3-5-14(10(9)2)17-15(19)12-7-6-11(18(20)21)8-13(12)16/h3-8H,1-2H3,(H,17,19)
• InChI Key: GAXSQKIMJWEDMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])Cl)C
• Molecular Formula: C15H13ClN2O3
• Molecular Weight: 304.73 g/mol

Description

“2-chloro-N-(2,3-dimethylphenyl)benzamide” is a chemical compound with the molecular formula C15H14ClNO. It is a product of Thermo Scientific Chemicals.

Molecular Structure Analysis

The molecular structure of “2-chloro-N-(2,3-dimethylphenyl)benzamide” can be represented by the SMILES string: CC1=C©C(NC(=O)C2=CC=CC=C2Cl)=CC=C1.

Physical And Chemical Properties Analysis

The compound “2-chloro-N-(2,3-dimethylphenyl)benzamide” has a molecular weight of 197.66. More detailed physical and chemical properties were not found in the sources.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Anti-Inflammatory Agents : Researchers have explored the anti-inflammatory potential of this compound due to its structural features. .
• Cancer Therapeutics : Investigating its effects on cancer cell lines could reveal insights into its cytotoxicity and potential as an anticancer agent. .

Agrochemicals and Plant Growth Regulation

• Plant Hormone Analogues : The benzamide moiety in this compound resembles certain plant hormones. Researchers might explore its impact on plant growth, development, and stress responses. .

Materials Science and Organic Electronics

• Semiconductors : The electron-withdrawing nitro group and aromatic core make it interesting for organic electronics. .

Environmental Chemistry and Toxicology

• Environmental Fate and Persistence : Understanding its degradation pathways and persistence in soil and water is crucial. .
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Analytical Chemistry and Chromatography

• HPLC (High-Performance Liquid Chromatography) : Researchers can use HPLC to analyze this compound’s purity, stability, and degradation products. .

Pharmacokinetics and Metabolism Studies

• Metabolite Identification : Researchers may explore its metabolism in vivo, identifying major metabolites and understanding its pharmacokinetics. .

Safety and Hazards

The compound “2-chloro-N-(2,3-dimethylphenyl)benzamide” should be stored in a cool dry place and is incompatible with oxidizing agents. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation.